Cas no 91940-87-3 (Zatebradine hydrochloride)

Zatebradine hydrochloride is a selective bradycardic agent that acts as an inhibitor of the pacemaker current (I_f) in the sinoatrial node. It is primarily used in pharmacological research to study heart rate modulation and cardiac electrophysiology. The compound exhibits high specificity for hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, making it a valuable tool for investigating sinus node dysfunction and related cardiovascular conditions. Its hydrochloride salt form ensures improved solubility and stability, facilitating in vitro and in vivo applications. Zatebradine hydrochloride is characterized by its reversible binding kinetics and dose-dependent effects, providing precise control in experimental settings. This compound is widely utilized in preclinical studies to explore therapeutic interventions for arrhythmias and ischemic heart disease.
Zatebradine hydrochloride structure
Zatebradine hydrochloride structure
Product Name:Zatebradine hydrochloride
CAS No:91940-87-3
MF:C26H37ClN2O5
MW:493.035386800766
CID:804459
PubChem ID:24724672
Update Time:2025-06-15

Zatebradine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-,hydrochloride (1:1)
    • 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride
    • 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahyd...
    • 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-,hydrochloride
    • 3-[3-[[2-(3,4-DIMETHOXYPHENYL)ETHYL]METHYLAMINO]PROPYL]-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-2H-3-BENZAZEPIN-2-ONE HYDROCHLORIDE
    • 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one,hydrochloride
    • ZATEBRADINE HYDROCHLORIDE
    • UL-FS49
    • UL-FS-49
    • UL-FS-49CL
    • Zatebradine dihydrochloride
    • 7,8-Dimethoxy-3-[3-[-N-[2-(3,4 dimethoxyphenyl)ethyl]-N-methylamino]propyl]-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
    • 3-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one monohydrochloride
    • ULFS 49CL
    • 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride (9CI)
    • UL-FS 49
    • 1,3,4,5-tetrahydro-7,8-dimethoxy-3-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylimino)propyl)-2H-3-benzazepin-2-one hydrochloride
    • 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride
    • HY-13422
    • E98759
    • 3-(3-{[2-(3,4-Dimethoxy-phenyl)-ethyl]-methyl-amino}-propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-benzo[d]azepin-2-one hydrochloride
    • ULFS-49CL
    • Zatebradine (hydrochloride)
    • Zatebradinehydrochloride
    • Zatebradine HCl
    • SCHEMBL1588590
    • UL-FS-49;UL-FS-49CL
    • MFCD06798356
    • CHEMBL543767
    • 2H-3-Benzazepin-2-one, 3-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride
    • HB1151
    • CAS-91940-87-3
    • CS-3619
    • UNII-WJB7DYV16A
    • 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one hydrochloride
    • 1-[7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl]-3-[N-methyl-N-(2-{3,4-dimethoxy-phenyl}-ethyl)-amino]-propane hydrochloride
    • 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, hydrochloride (1:1)
    • ZATEBRADINE HYDROCHLORIDE [MI]
    • C26H36N2O5.HCl
    • 2H-3-BENZAZEPIN-2-ONE, 3-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-, HYDROCHLORIDE (1:1)
    • ZRNKXJHEQKMWCH-UHFFFAOYSA-N
    • 91940-87-3
    • DTXCID4025745
    • NCGC00092334-01
    • 3-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-2H-3-BENZAZEPIN-2-ONE, HYDROCHLORIDE
    • Tox21_111195_1
    • MS-29159
    • NCGC00092334-02
    • Zatebradine Hydrochloride; UL-FS49; UL FS49; ULFS49;UL-FS-49; UL-FS-49CL
    • 3-[3-[[2-(3,4-Dimethoxyphenyl)ethyl ]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one hydrochloride
    • Zatebradine hydrochloride, >=98% (HPLC), powder
    • Tox21_111195
    • BCP11021
    • Q27292671
    • WJB7DYV16A
    • DTXSID6045745
    • AKOS024456987
    • Zatebradine hydrochloride
    • MDL: MFCD06798356
    • Inchi: 1S/C26H36N2O5.ClH/c1-27(13-9-19-7-8-22(30-2)23(15-19)31-3)11-6-12-28-14-10-20-16-24(32-4)25(33-5)17-21(20)18-26(28)29;/h7-8,15-17H,6,9-14,18H2,1-5H3;1H
    • InChI Key: ZRNKXJHEQKMWCH-UHFFFAOYSA-N
    • SMILES: Cl.O=C1CC2C(=CC(=C(C=2)OC)OC)CCN1CCCN(CCC1C=C(OC)C(OC)=CC=1)C

Computed Properties

  • Exact Mass: 492.23900
  • Monoisotopic Mass: 492.239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 591
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.5A^2

Experimental Properties

  • Density: 1.115
  • Melting Point: 168 ºC
  • Boiling Point: 612.5°Cat760mmHg
  • Flash Point: 324.3°C
  • Solubility: H2O: ~14 mg/mL
  • PSA: 60.47000
  • LogP: 3.95270

Zatebradine hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Zatebradine hydrochloride Pricemore >>

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Zatebradine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 -
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Acetone
Reference
Specific bradycardic agents. 1. Chemistry, pharmacology, and structure-activity relationships of substituted benzazepinones, a new class of compounds exerting antiischemic properties
Reiffen, Manfred; Eberlein, Wolfgang; Mueller, Peter; Psiorz, Manfred; Noll, Klaus; et al, Journal of Medicinal Chemistry, 1990, 33(5), 1496-504

Production Method 2

Reaction Conditions
Reference
Specific bradycardic agents. 1. Chemistry, pharmacology, and structure-activity relationships of substituted benzazepinones, a new class of compounds exerting antiischemic properties [Erratum to document cited in CA112(21):198106m]
Reiffen, Manfred; Eberlein, Wolfgang; Mueller, Peter; Psiorz, Manfred; Noll, Klaus; et al, Journal of Medicinal Chemistry, 1990, 33(12),

Production Method 3

Reaction Conditions
Reference
Benzazepine derivatives, and their use
, United States, , ,

Zatebradine hydrochloride Raw materials

Zatebradine hydrochloride Preparation Products

Zatebradine hydrochloride Related Literature

Additional information on Zatebradine hydrochloride

Comprehensive Overview of Zatebradine Hydrochloride (CAS No. 91940-87-3): Mechanism, Applications, and Research Insights

Zatebradine hydrochloride (CAS No. 91940-87-3) is a selective If channel inhibitor primarily investigated for its cardiovascular effects. This compound belongs to the class of bradycardic agents, which modulate heart rate by targeting the sinoatrial node. With the growing interest in cardiac rhythm management and heart rate control therapies, Zatebradine hydrochloride has garnered attention for its potential in treating conditions like ischemic heart disease and chronic heart failure.

The pharmacological action of Zatebradine hydrochloride centers on its ability to inhibit the funny current (If), a key regulator of spontaneous depolarization in pacemaker cells. Unlike beta-blockers, which exhibit broader systemic effects, Zatebradine offers a more targeted approach to heart rate reduction. This specificity makes it a subject of ongoing research in precision medicine for cardiovascular disorders. Recent studies highlight its role in improving myocardial oxygen efficiency, a critical factor in managing angina pectoris.

In the context of drug development trends, Zatebradine hydrochloride exemplifies the shift toward ion channel modulators as therapeutic agents. Researchers are exploring its synergy with existing antiarrhythmic drugs and its potential to reduce cardiovascular mortality rates. The compound's pharmacokinetic profile, including its bioavailability and half-life, remains a focal point for optimizing dosing regimens in clinical settings.

From a molecular structure perspective, Zatebradine hydrochloride features a benzazepine backbone, contributing to its high affinity for HCN channels. Its chemical stability and solubility properties have been extensively documented, supporting its formulation in oral tablets for experimental use. Analytical techniques like HPLC and mass spectrometry are commonly employed to quantify its purity, reflecting the stringent quality standards in pharmaceutical manufacturing.

Current clinical trial data suggest that Zatebradine hydrochloride may offer advantages in patient subgroups with tachycardia-induced cardiomyopathy. However, its therapeutic window requires careful evaluation to avoid excessive bradycardia. These findings align with the broader discourse on personalized cardiovascular care, where biomarker-driven treatment strategies are gaining traction.

Beyond cardiovascular applications, Zatebradine hydrochloride has been studied for its neuroprotective effects in cerebral ischemia models. Preliminary evidence indicates that its heart rate-lowering properties may mitigate neuronal damage during stroke events, opening avenues for translational research in neurology. Such interdisciplinary potential underscores the compound's versatility in biomedical science.

In summary, Zatebradine hydrochloride (CAS No. 91940-87-3) represents a compelling case study in targeted cardiac therapy. Its unique mechanism, coupled with emerging data on clinical efficacy, positions it as a valuable tool for advancing cardiovascular pharmacotherapy. Future research directions may explore its role in combinatorial drug regimens and digital health monitoring systems tailored to cardiac patients.

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